Adenine hydrochloride hemihydrate

• Molecular Formula: C10H14Cl2N10O
• Molecular Weight: 361.19 g/mol
• InChI: InChI=1S/2C5H5N5.2ClH.H2O/c2*6-4-3-5(9-1-7-3)10-2-8-4;;;/h2*1-2H,(H3,6,7,8,9,10);2*1H;1H2
• InChIKey: AHMAPTZLMJWNIG-UHFFFAOYSA-N

Adenine Hydrochloride Hemihydrate: A Purine Nucleobase Salt for Enhanced Aqueous Solubility in Biochemical Research

Adenine hydrochloride hemihydrate (CAS 6055-72-7) is a hydrated hydrochloride salt form of the purine nucleobase adenine, characterized by the molecular formula C5H5N5·HCl·½H2O and a molecular weight of 180.60 [1]. This compound provides a soluble source of adenine, which is fundamental to nucleic acid synthesis, cellular energy transfer (ATP), and cofactor function (NAD, FAD) . Its hemihydrate stoichiometry and hydrochloride counterion confer a distinctive aqueous solubility profile that is critical for applications in cell culture media, biochemical assays, and in vivo model development where the low solubility of adenine free base is prohibitive .

Enhanced aqueous solubility for cell culture media supplementation

Near-neutral pH compatibility for biochemical assay workflows

Defined hemihydrate stoichiometry for precise gravimetric formulation

• [1] TCI Chemicals. Adenine Hydrochloride Hemihydrate Product Specification. CAS RN: 6055-72-7, Product No. A0150. Molecular Formula: C5H5N5·HCl·½H2O, Molecular Weight: 180.60. View Source

Critical Differentiation: Why Adenine Hydrochloride Hemihydrate Cannot Be Substituted by Adenine Free Base or Adenine Sulfate

Adenine hydrochloride hemihydrate is not interchangeable with adenine free base or adenine sulfate (hemisulfate) in applications requiring high aqueous solubility, neutral pH compatibility, or reproducible cell culture supplementation. Adenine free base exhibits extremely poor water solubility (0.5 g/L at 20°C) , severely limiting its utility in aqueous biochemical assays and culture media. Adenine sulfate offers moderate solubility (2 mg/mL in water) but requires acidic conditions for complete dissolution [1] and introduces sulfate anions that may interfere with certain cellular processes or analytical methods. In contrast, adenine hydrochloride hemihydrate provides a 100-fold solubility enhancement over the free base and a 25-fold enhancement over the sulfate salt (50 mg/mL in warm water) , while maintaining near-neutral pH in solution and delivering a defined stoichiometry that ensures consistent dosing and minimal lot-to-lot variability [2].

Adenine free base substitution

Low aqueous solubility may limit direct use in cell culture media and biochemical assays requiring dissolved adenine

Adenine sulfate substitution

May require acidic dissolution conditions that can introduce pH-related variables in sensitive assay and culture workflows

Anhydrous adenine hydrochloride substitution

Variable hygroscopicity may introduce gravimetric uncertainty; defined hemihydrate stoichiometry supports lot-to-lot formulation consistency

• [1] HiMedia Laboratories. Adenine sulfate Product Specification. Solubility: Clear solution at 10 mg in 1 mL of 0.5 M hydrochloric acid. View Source
• [2] TCI Chemicals. Adenine Hydrochloride Hemihydrate Specification. Purity (Argentometric Titration): min. 98.0%. Drying loss: 4.0 to 6.0%. View Source

Quantitative Differentiation of Adenine Hydrochloride Hemihydrate vs. Closest Analogs

Aqueous Solubility: 25-Fold Improvement Over Adenine Sulfate and 100-Fold Over Adenine Free Base

Adenine hydrochloride hemihydrate exhibits an aqueous solubility of 50 mg/mL in warm water, representing a 25-fold increase compared to adenine sulfate (2 mg/mL) and a 100-fold increase compared to adenine free base (0.5 mg/mL or 0.5 g/L) . This solubility advantage enables the preparation of concentrated stock solutions for direct addition to cell culture media or assay buffers without the need for organic co-solvents or pH adjustment, thereby minimizing cellular stress and experimental variability.

Aqueous Solubility

Head-to-head

50 mg/mL vs 0.5–2 mg/mL for free base and sulfate

Supports aqueous workflow compatibility assessment

Measured in warm water; free base at 20°C

Evidence Dimension	Aqueous solubility
Target Compound Data	50 mg/mL in warm water
Comparator Or Baseline	Adenine sulfate: 2 mg/mL; Adenine free base: 0.5 mg/mL (0.5 g/L)
Quantified Difference	25-fold higher than adenine sulfate; 100-fold higher than adenine free base
Conditions	Water solubility at 20-25°C; target compound measured in warm water

Why This Matters

High solubility directly impacts experimental feasibility, enabling higher working concentrations in aqueous systems and reducing the need for potentially cytotoxic solvents in cell-based assays.

Defined Hemihydrate Stoichiometry and Drying Loss for Precise Gravimetric Formulation

The hemihydrate form of adenine hydrochloride contains a defined 0.5 molar equivalent of water of crystallization, with a validated drying loss specification of 4.0–6.0% [1]. This contrasts with the anhydrous form of adenine hydrochloride (CAS 2922-28-3) which has variable hygroscopicity and undefined water content unless rigorously dried. The hemihydrate's stable and reproducible hydration state ensures that gravimetric measurements accurately reflect the anhydrous adenine equivalent, reducing inter-lot variability and improving reproducibility in quantitative biochemical experiments [2].

Hydration State

Specification review

Drying loss 4.0–6.0% (½ H₂O stoichiometry)

Supports gravimetric formulation consistency

Vs. anhydrous form with variable water content

Evidence Dimension	Hydration state and gravimetric accuracy
Target Compound Data	Drying loss: 4.0–6.0% (consistent with ½ H2O stoichiometry)
Comparator Or Baseline	Anhydrous adenine hydrochloride: undefined water content unless desiccated
Quantified Difference	Defined 4.0–6.0% drying loss vs. variable hygroscopic uptake in anhydrous form
Conditions	Gravimetric analysis per vendor specifications; storage under ambient conditions

Why This Matters

A defined hydration state is essential for precise molar calculations in formulation and for minimizing batch-to-batch variability in sensitive biochemical assays.

• [1] TCI Chemicals. Adenine Hydrochloride Hemihydrate Specification. Drying loss: 4.0 to 6.0%. View Source
• [2] TCI Chemicals. Adenine Hydrochloride Hemihydrate Product Information. Molecular Formula: C5H5N5·HCl·½H2O. View Source

High-Affinity Adenine Receptor Agonism: Validated Ki = 18 nM Across Salt Forms

Adenine hydrochloride hemihydrate retains the high-affinity adenine receptor agonist activity characteristic of the adenine moiety, with a Ki of 18 nM at the rat adenine receptor . This value is identical to that reported for adenine free base and adenine sulfate , confirming that the hydrochloride counterion does not alter receptor binding affinity. The compound also inhibits forskolin-stimulated cAMP formation in transfected CHO cells and stimulates GTPγS binding with pEC50 values of 8.54 and 7.21, respectively .

Receptor Binding

Class-level

Ki = 18 nM at rat adenine receptor

Reported receptor-binding context; salt form does not alter affinity

Equivalent across free base, sulfate, and hydrochloride

Evidence Dimension	Adenine receptor binding affinity
Target Compound Data	Ki = 18 nM (rat adenine receptor)
Comparator Or Baseline	Adenine free base: Ki = 18 nM; Adenine sulfate: Ki = 18 nM (class-level equivalence)
Quantified Difference	0 nM difference in binding affinity
Conditions	In vitro binding assay using rat adenine receptor expressed in CHO cells

Why This Matters

Demonstrates that the hydrochloride salt form preserves the native biological activity of adenine while providing superior handling properties; no loss of target engagement compared to other salt forms.

Cell Culture Reagent Grade Validation: Consistent Performance in FAD Medium and Organotypic Culture

Adenine hydrochloride hemihydrate is validated for use in FAD (F12:DMEM + Adenine) medium, a standard formulation for the cultivation of keratinocytes and stratified epithelial organotypic cultures . In comparative procurement specifications, cell culture reagent grade adenine hydrochloride hemihydrate meets stringent purity criteria (≥98.0% by argentometric titration) and low heavy metal content (≤0.001%) , distinguishing it from technical-grade adenine sulfate or free base preparations that lack certification for low endotoxin or defined impurity profiles required for primary cell and stem cell applications .

Cell Culture Grade

Specification review

Purity ≥98.0%; heavy metals ≤0.001%

Supports primary cell and organotypic culture workflows

Cell culture reagent grade per vendor specifications

Evidence Dimension	Cell culture reagent grade certification and impurity limits
Target Compound Data	Purity ≥98.0% (argentometric titration); heavy metals ≤0.001%; suitable for FAD medium and organotypic culture
Comparator Or Baseline	Technical-grade adenine sulfate: purity varies, no cell culture certification; free base: low solubility limits utility
Quantified Difference	Not directly quantifiable; differentiation based on grade certification and application suitability
Conditions	Cell culture reagent grade specifications per MP Biomedicals and TCI Chemicals

Why This Matters

Procurement of cell culture reagent grade adenine hydrochloride hemihydrate ensures consistent performance in sensitive primary cell culture and organotypic models, reducing experimental failure rates due to undefined contaminants.

Chronic Kidney Disease Model Utility: Superior Solubility Enables Higher Dosing in Rodent Studies

In the widely used adenine-induced chronic kidney disease (CKD) rodent model, adenine hydrochloride hemihydrate offers a practical advantage over adenine free base and adenine sulfate due to its 50 mg/mL aqueous solubility . This enables the preparation of concentrated oral gavage or drinking water formulations without the use of acidic vehicles (required for sulfate) or suspension protocols (required for free base). Studies employing adenine hydrochloride hemihydrate for CKD induction report consistent and reproducible renal injury phenotypes, attributable to the reliable bioavailability conferred by the soluble hydrochloride salt [1].

In Vivo Model Utility

Class-level

50 mg/mL solubility enables neutral-pH oral dosing

Supports in vivo model-dosing context

CKD rodent model; dosing reproducibility context

Evidence Dimension	Suitability for in vivo adenine-induced CKD model
Target Compound Data	Solubility 50 mg/mL enables neutral-pH oral dosing formulations
Comparator Or Baseline	Adenine free base: requires suspension (0.5 mg/mL solubility); Adenine sulfate: requires acidic vehicle for dissolution
Quantified Difference	100-fold higher solubility than free base; 25-fold higher than sulfate
Conditions	Rodent oral gavage or drinking water administration for CKD induction

Why This Matters

Enables simplified and more reproducible dosing regimens in preclinical CKD research, reducing animal stress and experimental variability associated with suspension or acidic formulations.

• [1] TCI Chemicals. Adenine Hydrochloride Hemihydrate Application Reference: Animal model of adenine-induced chronic renal failure in rats. View Source

Optimal Applications for Adenine Hydrochloride Hemihydrate Based on Quantitative Differentiation

Formulation of FAD Medium for Keratinocyte and Epithelial Organotypic Culture

The 50 mg/mL aqueous solubility and cell culture reagent grade certification of adenine hydrochloride hemihydrate make it the preferred adenine source for FAD medium, which requires a defined adenine concentration to support keratinocyte proliferation and stratified epithelial differentiation. The compound's high solubility eliminates the need for organic co-solvents that could compromise cell viability or differentiation .

In Vitro Adenine Receptor Pharmacology: cAMP Inhibition and GTPγS Binding Assays

Adenine hydrochloride hemihydrate provides a soluble, high-affinity adenine receptor agonist (Ki = 18 nM) suitable for functional GPCR assays in CHO cells transfected with the adenine receptor. Its solubility advantage over adenine free base facilitates the preparation of concentrated stock solutions for dose-response studies measuring forskolin-stimulated cAMP inhibition (pEC50 8.54) and GTPγS binding (pEC50 7.21) .

Adenine-Induced Chronic Kidney Disease (CKD) Model in Rodents

The superior aqueous solubility (50 mg/mL) of adenine hydrochloride hemihydrate enables convenient oral administration to rodents for the induction of hyperuricemia and progressive chronic kidney injury. Unlike adenine sulfate, which requires acidic dissolution, or adenine free base, which forms a suspension, the hydrochloride hemihydrate dissolves readily in neutral-pH drinking water or gavage solutions, ensuring consistent and reproducible disease phenotypes [1].

Gravimetric Formulation of Analytical Standards and Biochemical Reagents

The defined hemihydrate stoichiometry (C5H5N5·HCl·½H2O) and validated drying loss specification (4.0–6.0%) of adenine hydrochloride hemihydrate support accurate gravimetric preparation of analytical standards, calibration solutions, and biochemical reagent stocks. This contrasts with the anhydrous hydrochloride form, which is hygroscopic and introduces uncertainty in molar calculations unless rigorously desiccated .

Application

Selection Property

Validation Focus

Keratinocyte and epithelial organotypic culture

Cell culture reagent grade certification

Purity and impurity specification review

Adenine receptor pharmacology assays

Aqueous solubility for concentrated stock preparation

Receptor-binding affinity verification

Adenine-induced CKD rodent model

Neutral-pH aqueous dosing formulation

Model-dosing reproducibility review

Analytical standard and reagent formulation

Defined hemihydrate stoichiometry

Gravimetric accuracy and drying loss specification

• [1] TCI Chemicals. Adenine Hydrochloride Hemihydrate Application Reference: Animal model of adenine-induced chronic renal failure in rats. View Source
• [2] TCI Chemicals. Adenine Hydrochloride Hemihydrate Specification. Drying loss: 4.0 to 6.0%. View Source
• [3] TCI Chemicals. Adenine Hydrochloride Hemihydrate Product Information. Molecular Formula: C5H5N5·HCl·½H2O. View Source